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Compound of Interest

Compound Name: cis-Chlorfenvinphos

CAS No.: 18708-87-7

Cat. No.: B103268 Get Quote

Introduction to Chlorfenvinphos and its Isomeric
Complexity
Chlorfenvinphos is an organophosphorus compound that has been used as an insecticide and

acaricide to control a range of pests on crops and animals.[1][2] Due to its toxicity as a

cholinesterase inhibitor, its use has been banned or restricted in many regions, including the

United States and the European Union.[1]

A critical aspect of Chlorfenvinphos chemistry is its existence as two geometric isomers: cis (or

Z, from the German zusammen) and trans (or E, from entgegen).[3] This isomerism arises from

the arrangement of substituents around the carbon-carbon double bond.[3] Technical-grade

Chlorfenvinphos is typically a mixture of these isomers, with the cis:trans ratio often around

8.6:1.[2] Although both isomers exhibit insecticidal activity, their potency can vary between

species, with the trans isomer often being more active.[2] Consequently, the ability to

accurately identify and quantify individual isomers like cis-Chlorfenvinphos is crucial for

regulatory monitoring, environmental fate studies, and toxicological assessments.
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A Certified Reference Material (CRM) is a standard of the highest quality, providing a known

and certified value for one or more of its properties. Its use is fundamental to achieving

measurement traceability and ensuring the reliability and comparability of analytical results

worldwide.

Key Certifications and Their Significance:

ISO 17034: This is the "gold standard" for reference material producers. Accreditation to this

standard demonstrates competence in all aspects of CRM production, from material

processing and characterization to stability assessment and the assignment of certified

property values with their uncertainties.[4][5]

ISO/IEC 17025: This standard specifies the general requirements for the competence of

testing and calibration laboratories. When a CRM is produced in a laboratory accredited to

this standard, it provides confidence in the accuracy of the characterization and certification

measurements.[6]

Using a CRM produced under these ISO standards ensures that the material is traceable to the

International System of Units (SI), providing a solid foundation for method validation, quality

control, and demonstrating due diligence in regulated environments.

Comparative Analysis of Available cis-
Chlorfenvinphos Reference Materials
The selection of an appropriate reference material depends on the specific analytical

application, required concentration levels, and the solvent compatibility with the chosen

methodology. Several reputable suppliers offer cis-Chlorfenvinphos standards in various

formats.

Table 1: Comparison of Commercially Available cis-Chlorfenvinphos Standards
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Product
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on

Supplier CAS No.
Format &
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ation

Solvent
Purity /
Certified
Value
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on

cis-

Chlorfenvin

phos

solution[1]

HPC

Standards

GmbH

18708-87-

7

Solution,

10.0 µg/mL

Cyclohexa

ne

Not

specified

ISO 17034

available

for other

Chlorfenvin

phos

products[1]

Cis-

Chlorfenvin

phos[7]

Veeprho
18708-87-

7

Neat /

Solid
N/A

Not

specified
N/A

Cis-

Chlorfenvin

phos[8]

Pharmaffili

ates

18708-87-

7

Neat /

Solid
N/A

Not

specified
N/A

Chlorfenvin

phos

TraceCER

T®

Sigma-

Aldrich
470-90-6

Neat /

Solid
N/A

Certified by

qNMR

ISO/IEC

17025, ISO

17034

Note: The Sigma-Aldrich product is for the mixed isomer compound, but its certification under

ISO 17034 makes it a crucial benchmark for quality.

Expert Insights on Standard Selection:

Neat vs. Solution: Neat materials (pure solids or liquids) offer flexibility for preparing custom

concentrations and using different solvents. However, they require precise gravimetric

preparation and introduce potential handling errors. Pre-made certified solutions are

convenient, reduce exposure to the neat toxic compound, and are ideal for routine analysis,

but offer less flexibility in solvent choice and concentration.

Solvent Choice: The solvent (e.g., Cyclohexane, Acetonitrile, Toluene) must be compatible

with the analytical instrument and sample preparation workflow. For instance, in Gas

Chromatography (GC), the solvent should not interfere with the analyte peaks.
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Certification is Key: For regulatory compliance and ensuring the highest data quality,

selecting a standard certified under ISO 17034 is strongly recommended. The certificate of

analysis for such a standard provides a comprehensive statement of the certified value, its

uncertainty, and traceability.[9]

Essential Companion Standards for Comprehensive
Analysis
A complete analytical workflow often requires more than just the primary analyte standard. For

robust quantification, especially with mass spectrometry, other standards are indispensable.

Isotopically Labeled Internal Standards: Deuterated standards, such as Chlorfenvinphos-

D10, are the ideal internal standards for isotope dilution mass spectrometry.[10] Since they

have nearly identical chemical and physical properties to the native analyte, they can

accurately correct for analyte loss during sample preparation and for matrix effects during

ionization, leading to highly accurate results.

Mixed Isomer Standards: A certified standard of Chlorfenvinphos (containing both cis and

trans isomers) is essential for identifying and quantifying both isomers in a single analytical

run.[11]

Impurity Standards: Technical-grade pesticides contain manufacturing byproducts and

degradation products.[10] Reference standards for known impurities, such as

diethylphosphate, can be important for profiling and quality control of technical formulations.

[10]

Core Analytical Methodologies for cis-
Chlorfenvinphos
The choice of analytical technique is dictated by the sample matrix, required sensitivity, and

regulatory guidelines. Gas Chromatography (GC) is the most common and powerful technique

for Chlorfenvinphos analysis.[12]

Gas Chromatography-Mass Spectrometry (GC-MS/MS)
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GC is perfectly suited for the analysis of volatile and semi-volatile organophosphates.[13]

When coupled with tandem mass spectrometry (MS/MS), it provides exceptional selectivity and

sensitivity, allowing for the detection of trace levels of cis-Chlorfenvinphos even in complex

matrices like food and soil.[14][15] The MS/MS detector isolates a specific precursor ion of the

analyte and fragments it, monitoring for specific product ions. This process, known as Selected

Reaction Monitoring (SRM), drastically reduces background noise and matrix interference.

High-Performance Liquid Chromatography (HPLC)
While GC is dominant, HPLC can be a valuable alternative, particularly for pesticides that are

more polar or thermally unstable.[15] Coupled with a UV or mass spectrometry detector, HPLC

provides another robust method for separation and quantification.[12]

General Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of cis-Chlorfenvinphos in

an environmental or food sample using a certified reference material.
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Caption: General workflow for pesticide residue analysis.

Validated Experimental Protocols
The following protocols provide a framework for the proper use of cis-Chlorfenvinphos
reference materials in a self-validating system.
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Protocol 1: Preparation of a Calibration Curve from a
Certified Solution
This protocol describes the preparation of a multi-point calibration curve from a commercial

certified standard solution.

Initial Assessment: Obtain the Certificate of Analysis for the cis-Chlorfenvinphos CRM

solution (e.g., 10 µg/mL). Note the certified concentration and its uncertainty. Ensure the

standard is stored correctly (e.g., at -20°C) and has not passed its expiry date.

Stock Solution Preparation: Allow the CRM vial to equilibrate to room temperature before

opening to prevent condensation.

Serial Dilutions: Using calibrated volumetric flasks and gas-tight syringes or calibrated

micropipettes, perform a series of dilutions to create at least five calibration standards

spanning the expected concentration range of your samples. A typical range might be 1, 5,

10, 50, and 100 ng/mL. Use a solvent compatible with your analytical method (e.g., ethyl

acetate).

Internal Standard Addition: Spike each calibration standard and a solvent blank with a fixed

concentration of the internal standard (e.g., Chlorfenvinphos-d10). This is critical for ensuring

accuracy.

Storage: Transfer the prepared standards to labeled amber glass vials and store them under

the recommended conditions (typically ≤ 4°C).
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Caption: Serial dilution scheme for calibration standards.

Protocol 2: Quantification of cis-Chlorfenvinphos in a
Soil Sample by GC-MS/MS
This protocol outlines a complete method from extraction to analysis.

Sample Preparation (QuEChERS Method):

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

Add 10 mL of water (if the soil is dry) and vortex.

Spike the sample with the internal standard (Chlorfenvinphos-d10).

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., MgSO₄, NaCl).
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Shake vigorously for 1 minute and centrifuge.

Dispersive SPE Cleanup:

Transfer a portion of the acetonitrile supernatant to a d-SPE tube containing cleanup

sorbents (e.g., PSA, C18, MgSO₄).

Vortex for 30 seconds and centrifuge.

The resulting supernatant is the final sample extract.

GC-MS/MS Instrumental Analysis:

Injection: Inject 1 µL of the sample extract and the prepared calibration standards.

GC Column: Use a low-bleed capillary column suitable for pesticide analysis (e.g., a 5%

phenyl-methylpolysiloxane phase).

Temperature Program: Start at a low temperature (e.g., 70°C), ramp to a high temperature

(e.g., 300°C) to elute the analytes.

MS/MS Parameters: Operate the mass spectrometer in SRM mode. Use at least two

specific precursor-to-product ion transitions for both cis-Chlorfenvinphos and the internal

standard for confident identification and quantification.

Data Analysis and Quality Control:

Generate a calibration curve by plotting the response ratio (analyte peak area / internal

standard peak area) against the concentration for each calibration standard.

The curve should have a correlation coefficient (r²) of >0.995.

Quantify the cis-Chlorfenvinphos concentration in the sample extract by applying its

response ratio to the regression equation of the calibration curve.

Analyze a solvent blank to check for system contamination and a matrix-matched blank to

assess interferences.
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Analyze a laboratory control sample (a spiked blank matrix) to verify the accuracy and

precision of the entire method. Recovery should typically be within 70-120%.

Conclusion
The accurate and defensible quantification of cis-Chlorfenvinphos relies on a systematic

analytical approach grounded in the use of high-quality reference materials. By selecting a

Certified Reference Material, preferably produced under ISO 17034 accreditation, laboratories

establish a direct link to a recognized standard of accuracy. This guide emphasizes that the

choice of standard, the use of appropriate internal standards, and the application of validated

protocols like GC-MS/MS are not merely procedural steps but are integral components of a

self-validating system that ensures scientific integrity and trustworthiness in every result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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